Cas no 1143572-00-2 (N,N'-Di-Boc-1H-pyrazole-1-carboxamidine)

N,N'-Di-Boc-1H-pyrazole-1-carboxamidine structure
1143572-00-2 structure
Product Name:N,N'-Di-Boc-1H-pyrazole-1-carboxamidine
CAS No:1143572-00-2
MF:C14H22N4O4
MW:310.348883152008
CID:2116953
Update Time:2023-08-04

N,N'-Di-Boc-1H-pyrazole-1-carboxamidine Chemical and Physical Properties

Names and Identifiers

    • N,N-Bis-Boc-1-Guanylpyrazole
    • N,N'-Di-Boc-1H-pyrazole-1-carboxamidine
    • Bis-Boc-pyrazolocarboxamidine
    • N,N'-Bis-Boc-1-Guanylpyrazol
    • tert-Butyl (((tert-butoxycarbonyl)amino)(1H-pyrazol-1-yl)methylene)carbamate
    • tert-Butyl [(Boc-amino)(1H-pyrazol-1-yl)methylene]carbamate
    • 1-[N,N'-(Di-Boc)amidino]pyrazole
    • 1-[N,N'-bis(tert-butoxycarbonyl)amidino]pyrazole
    • N,N'-Di-Boc-pyrazole-1-carboxamidine
    • N,N'-Bis(tert-butoxycarbonyl)-1H-pyrazole-1-carboxamidine
    • N,N -Di-Boc-1H-py
    • Inchi: 1S/C14H22N4O4/c1-13(2,3)21-11(19)16-10(18-9-7-8-15-18)17-12(20)22-14(4,5)6/h7-9H,1-6H3,(H,16,17,19,20)
    • InChI Key: QFNFDHNZVTWZED-UHFFFAOYSA-N
    • SMILES: O(C(N/C(=N/C(=O)OC(C)(C)C)/N1C=CC=N1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 449
  • Topological Polar Surface Area: 94.8
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